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Compound of Interest

Compound Name: C18E4

Cat. No.: B1595584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and potential applications of C18E4, also known as tetraethylene

glycol monooctadecyl ether. C18E4 is a non-ionic surfactant of the polyethylene glycol ether

family, which finds utility in various scientific and industrial applications, including in the

formulation of drug delivery systems.

Chemical Structure and Identification
C18E4 is characterized by a lipophilic 18-carbon alkyl chain (octadecyl) and a hydrophilic head

composed of four repeating ethylene oxide units. This amphipathic nature governs its surface-

active properties.

Chemical Formula: C26H54O5

Molecular Weight: 446.7 g/mol

CAS Number: 59970-10-4

Synonyms: Tetraethylene glycol monooctadecyl ether, Octadecyl tetraethylene glycol ether,

Steareth-4
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The physicochemical properties of C18E4 are crucial for its function as a surfactant. While

specific experimental data for C18E4 is not extensively available in the public domain, the

properties can be extrapolated from closely related compounds and general principles of

surfactant chemistry. The following table summarizes key physicochemical parameters, with

some values for the more extensively studied analogue C12E4 (Tetraethylene glycol

monododecyl ether) provided for comparison.

Property Value (C18E4)
Value (C12E4 - for
comparison)

Method of
Determination

Molecular Formula C26H54O5 C20H42O5 -

Molecular Weight 446.7 g/mol 362.54 g/mol -

Appearance
White to off-white

solid

Colorless to light

yellow liquid or solid
Visual Inspection

Melting Point 44-46 °C 1.67 °C
Differential Scanning

Calorimetry (DSC)

Density Not available 0.946 g/mL at 20 °C Densitometry

Critical Micelle

Concentration (CMC)

Expected to be in the

low micromolar range
~7 x 10-5 M

Tensiometry,

Conductometry,

Fluorescence

Spectroscopy

Hydrophilic-Lipophilic

Balance (HLB)
~8.6 (calculated) ~9.7 (calculated) Griffin's Method

Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers in a solution begin to self-

assemble into micelles. This is a critical parameter as many surfactant properties, such as

solubilization and detergency, are most effective above the CMC. Due to its longer hydrophobic

chain, C18E4 is expected to have a lower CMC than C12E4, indicating greater surface activity.

Hydrophilic-Lipophilic Balance (HLB)
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The HLB value is an empirical scale that indicates the degree of hydrophilicity or lipophilicity of

a surfactant. The calculated HLB value for C18E4 suggests it is suitable as a wetting and

spreading agent or as a component in oil-in-water (O/W) emulsifiers.[1][2]

Experimental Protocols
Synthesis of Polyethylene Glycol Ethers
A general method for the synthesis of polyethylene glycol ethers, such as C18E4, involves the

Williamson ether synthesis. This reaction consists of the deprotonation of a long-chain alcohol

(e.g., 1-octadecanol) with a strong base to form an alkoxide, followed by nucleophilic attack on

an activated ethylene glycol derivative.

Alternatively, enzyme-catalyzed synthesis offers a greener route. For instance, lipase-catalyzed

transesterification of a fatty alcohol with a polyethylene glycol derivative can be employed.

Determination of Critical Micelle Concentration (CMC)
The CMC of a surfactant can be determined by monitoring a physical property of the surfactant

solution as a function of its concentration. A sharp change in the measured property indicates

the onset of micelle formation.

Tensiometry:

Prepare a series of aqueous solutions of C18E4 with increasing concentrations.

Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or

Wilhelmy plate method).

Plot the surface tension as a function of the logarithm of the C18E4 concentration.

The CMC is determined from the intersection of the two linear portions of the plot.

Conductometry (for ionic surfactants, but can be adapted for non-ionic surfactants with an ionic

probe):

Prepare a series of aqueous solutions of the surfactant.

Measure the electrical conductivity of each solution.
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Plot the conductivity versus the surfactant concentration.

The CMC is identified as the concentration at which there is a distinct change in the slope of

the plot.

Calculation of Hydrophilic-Lipophilic Balance (HLB)
For non-ionic surfactants like C18E4, the HLB can be estimated using Griffin's method:[1][2]

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion (the four ethylene oxide units and the

terminal hydroxyl group).

M is the total molecular mass of the molecule.

For C18E4:

Mh (C8H17O5) = (8 * 12.01) + (17 * 1.01) + (5 * 16.00) = 193.25 g/mol

M (C26H54O5) = 446.7 g/mol

HLB = 20 * (193.25 / 446.7) ≈ 8.6

Applications in Drug Development
Non-ionic surfactants like C18E4 are valuable in pharmaceutical formulations due to their low

toxicity and high stability. Their amphipathic nature allows them to act as:

Solubilizing agents: To increase the aqueous solubility of poorly soluble drugs.

Emulsifiers: To stabilize oil-in-water or water-in-oil emulsions in creams, lotions, and

parenteral formulations.

Wetting agents: To improve the dissolution of solid dosage forms.

Permeation enhancers: To facilitate the transport of drugs across biological membranes.
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Potential Biological Interactions
While specific signaling pathways directly modulated by C18E4 have not been identified in the

literature, its surfactant properties suggest a primary mode of interaction at the cellular level

would be with the plasma membrane. This interaction can lead to various downstream effects.

As a surfactant, C18E4 can intercalate into the lipid bilayer of cell membranes. This can alter

membrane fluidity, permeability, and the function of membrane-bound proteins, such as

receptors and ion channels. At higher concentrations, this can lead to membrane disruption

and cytotoxicity. For drug delivery applications, a controlled and non-disruptive interaction is

desired to enhance drug uptake.
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Caption: Generalized Williamson ether synthesis of C18E4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.benchchem.com/product/b1595584?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare series of aqueous
C18E4 solutions

Measure surface tension
(Tensiometer)

Plot Surface Tension vs.
log(Concentration)

Determine CMC from
plot inflection point

End

Click to download full resolution via product page

Caption: Experimental workflow for CMC determination by tensiometry.
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Caption: Hypothetical signaling pathway of C18E4 interaction with a cell membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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